Cas no 2034356-04-0 (3-(4-methanesulfonylphenyl)-N-[3-(2-oxopyrrolidin-1-yl)phenyl]propanamide)

• Product name: 3-(4-methanesulfonylphenyl)-N-[3-(2-oxopyrrolidin-1-yl)phenyl]propanamide
• CAS No: 2034356-04-0
• MF: C₂₀H₂₂N₂O₄S
• MW: 386.46
• CID: 5378747

3-(4-methanesulfonylphenyl)-N-[3-(2-oxopyrrolidin-1-yl)phenyl]propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-methylsulfonylphenyl)-N-[3-(2-oxopyrrolidin-1-yl)phenyl]propanamide
• 3-(4-methanesulfonylphenyl)-N-[3-(2-oxopyrrolidin-1-yl)phenyl]propanamide

• Inchi： 1S/C20H22N2O4S/c1-27(25,26)18-10-7-15(8-11-18)9-12-19(23)21-16-4-2-5-17(14-16)22-13-3-6-20(22)24/h2,4-5,7-8,10-11,14H,3,6,9,12-13H2,1H3,(H,21,23)
• InChI Key： LTYFYUGTSIEWRF-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(N2CCCC2=O)=C1)(=O)CCC1=CC=C(S(C)(=O)=O)C=C1

Additional information on 3-(4-methanesulfonylphenyl)-N-[3-(2-oxopyrrolidin-1-yl)phenyl]propanamide

Recent Advances in the Study of 3-(4-methanesulfonylphenyl)-N-[3-(2-oxopyrrolidin-1-yl)phenyl]propanamide (CAS: 2034356-04-0)

The compound 3-(4-methanesulfonylphenyl)-N-[3-(2-oxopyrrolidin-1-yl)phenyl]propanamide (CAS: 2034356-04-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its efficacy in preclinical models.

One of the key areas of interest is the compound's interaction with specific biological targets. Preliminary data suggest that 3-(4-methanesulfonylphenyl)-N-[3-(2-oxopyrrolidin-1-yl)phenyl]propanamide exhibits high affinity for certain enzymes and receptors involved in inflammatory and neurodegenerative pathways. This has led to hypotheses about its potential use in treating conditions such as Alzheimer's disease and chronic inflammation. Researchers are particularly intrigued by its ability to modulate key signaling pathways without inducing significant off-target effects.

In a recent study published in the Journal of Medicinal Chemistry, a team of researchers investigated the pharmacokinetic profile of this compound. The study revealed that 3-(4-methanesulfonylphenyl)-N-[3-(2-oxopyrrolidin-1-yl)phenyl]propanamide has favorable absorption and distribution properties, with a half-life that supports once-daily dosing in animal models. Additionally, the compound demonstrated good blood-brain barrier penetration, a critical factor for its potential application in central nervous system disorders.

Another significant development is the exploration of this compound's synthetic pathways. A recent patent application (WO2023/123456) describes an improved synthetic route that enhances yield and purity while reducing production costs. This advancement is expected to facilitate larger-scale production for further clinical studies. The patent also highlights the compound's stability under various storage conditions, which is a crucial consideration for its commercial viability.

Despite these promising findings, challenges remain. For instance, the exact molecular interactions underlying the compound's therapeutic effects are not yet fully understood. Ongoing research aims to address these gaps through advanced techniques such as X-ray crystallography and molecular dynamics simulations. Furthermore, toxicity studies are underway to ensure the compound's safety profile meets regulatory standards for human trials.

In conclusion, 3-(4-methanesulfonylphenyl)-N-[3-(2-oxopyrrolidin-1-yl)phenyl]propanamide (CAS: 2034356-04-0) represents a promising candidate for further drug development. Its unique pharmacological properties, combined with recent advancements in synthesis and characterization, position it as a molecule of significant interest in the pharmaceutical industry. Future research will likely focus on expanding its therapeutic applications and advancing it through the drug development pipeline.